Cas no 16947-80-1 (N-Boc-S-methyl-L-cysteine)

• Product Name: N-Boc-S-methyl-L-cysteine
• CAS No: 16947-80-1
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• MDL: MFCD00076923
• CID: 87768
• PubChem ID: 7018744
• Update Time: 2025-11-03

N-Boc-S-methyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3-(methylthio)propanoic acid
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylpropanoic acid
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-(methylsulfanyl)propanoic acid
• (R)-2-(N-tert-butoxycarbonylamino)-3-methylthiopropanoic acid
• N-(tert-butoxycarbonyl)-S-methylcysteine
• N-butoxycarbonyl-(R)-methylthioaniline
• S(Me)NH(Boc)Cys
• S-Methyl-N-t-butyloxycarbonyl-L-cysteine
• BOC-S-METHYL-L-CYSTEIN(R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(METHYLTHIO)PROPANOIC ACIDE
• BOC-CYS(ME)-OH
• Boc-L-Cys(Me)-OH
• BOC-CYSTEINE(ME)-OH
• BOC-S-METHYL-L-CYSTEINE
• N-BOC-S-METHYL-L-CYSTEINE
• N-(tert-butoxycarbonyl)-S-methyl-L-cysteine
• N-ALPHA-T-BUTOXYCARBONYL-5-METHYL-L-CYSTEINE
• Boc-S-methyl-L-cysteine99%
• AS-49034
• AKOS005145752
• (R)-2-(tert-butoxycarbonylamino)-3-(methylthio)propanoic acid
• DTXSID20427013
• L-Cysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
• (R)-Boc-(S-methyl)cysteine
• BOC-CYS(ME)-OH, AldrichCPR
• CS-0154522
• SCHEMBL1618767
• J-010544
• (r)-2-tert-butoxycarbonylamino-3-methylsulfanyl-propionic acid
• Boc-S-methylcysteine
• A3743
• AKOS015836471
• boccys(me)oh
• (R)-N-(1,1-Dimethylethoxy)carbonyl-(S-methyl)cysteine
• FD21311
• EN300-384091
• WFDQTEFRLDDJAM-LURJTMIESA-N
• 16947-80-1
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(methylsulfanyl)propanoic acid
• MFCD00076923
• N-(tert.butoxycarbonyl)-S-methyl-L-cysteine
• L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
• N-Boc-S-methyl-L-cysteine

• MDL： MFCD00076923
• Inchi： 1S/C9H17NO4S/c1-9(2,3)14-8(13)10-6(5-15-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m0/s1
• InChI Key： WFDQTEFRLDDJAM-LURJTMIESA-N
• SMILES： S(C)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.08800
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.185
• Boiling Point: 388.7°Cat760mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.502
• PSA: 100.93000
• LogP: 1.71820
• Solubility: Not determined

N-Boc-S-methyl-L-cysteine Security Information

• HazardClass：IRRITANT
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives